![molecular formula C15H22INO B4927592 N-(2-ethoxy-5-iodobenzyl)cyclohexanamine](/img/structure/B4927592.png)
N-(2-ethoxy-5-iodobenzyl)cyclohexanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxy-5-iodobenzyl)cyclohexanamine, commonly known as EICA, is a chemical compound that has gained significant attention in the field of scientific research. EICA is a derivative of cyclohexanamine that is used as a research tool to investigate the biochemical and physiological effects of various compounds.
Mechanism of Action
EICA acts as a competitive inhibitor of the dopamine transporter (DAT). It binds to the DAT and prevents the reuptake of dopamine, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels can lead to changes in behavior and mood.
Biochemical and Physiological Effects:
EICA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity in rodents and to enhance the effects of cocaine and amphetamine. EICA has also been shown to have antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using EICA in lab experiments is that it is a highly specific inhibitor of the dopamine transporter. This specificity allows researchers to investigate the effects of dopamine without interference from other neurotransmitters. However, one limitation of using EICA is that it is not very potent, meaning that high concentrations are required to achieve significant effects.
Future Directions
There are several future directions for research involving EICA. One area of interest is the investigation of the effects of EICA on other neurotransmitters besides dopamine. Another area of interest is the development of more potent inhibitors of the dopamine transporter. Additionally, the use of EICA in the study of drug addiction and depression is an area that warrants further investigation.
Conclusion:
In conclusion, EICA is a chemical compound that is used as a research tool to investigate the biochemical and physiological effects of various compounds. Its specific inhibition of the dopamine transporter makes it a valuable tool in the study of dopamine and its effects on behavior and mood. While there are limitations to its use, the future directions for research involving EICA are numerous and promising.
Synthesis Methods
The synthesis of EICA involves the reaction of 2-ethoxy-5-iodobenzyl bromide with cyclohexanamine in the presence of a base. The reaction yields EICA as a white solid that is purified by recrystallization. The purity of EICA is confirmed by NMR spectroscopy and mass spectrometry.
Scientific Research Applications
EICA is used as a research tool to investigate the biochemical and physiological effects of various compounds. It is commonly used in the field of neuroscience to study the effects of neurotransmitters on the brain. EICA is also used in the field of pharmacology to study the efficacy and potency of drugs.
properties
IUPAC Name |
N-[(2-ethoxy-5-iodophenyl)methyl]cyclohexanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22INO/c1-2-18-15-9-8-13(16)10-12(15)11-17-14-6-4-3-5-7-14/h8-10,14,17H,2-7,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPSFWJCJPQTKMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)I)CNC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22INO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Cyclohexyl-N-(2-ethoxy-5-iodobenzyl)amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.